Cas no 922057-42-9 (N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide)

• Product Name: N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide
• CAS No: 922057-42-9
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5984149
• PubChem ID: 40958455
• Update Time: 2025-07-09

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide
• Benzenesulfonamide, N-[2,3,4,5-tetrahydro-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-1,5-benzoxazepin-7-yl]-
• 922057-42-9
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzenesulfonamide
• F2297-0417
• N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzenesulfonamide
• AKOS024637955

• Inchi： 1S/C21H26N2O4S/c1-15(2)13-23-18-12-16(22-28(25,26)17-8-6-5-7-9-17)10-11-19(18)27-14-21(3,4)20(23)24/h5-12,15,22H,13-14H2,1-4H3
• InChI Key： DFZZEHQKBFKAKT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCC(C)(C)C(=O)N(CC(C)C)C3=C2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 596.0±60.0 °C(Predicted)
• pka: 8.82±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide

Introduction to N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide (CAS No. 922057-42-9)

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide, identified by its CAS number 922057-42-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The benzoxazepine core and the sulfonamide functional group are particularly noteworthy, as they are known for their biological activity and versatility in medicinal chemistry.

The structural complexity of N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide contributes to its potential as a pharmacophore in the design of novel therapeutic agents. The benzoxazepine scaffold is a heterocyclic compound that has been widely studied for its pharmacological properties. It is characterized by a fused ring system consisting of a benzene ring and an oxazole ring, which can interact with biological targets in various ways. The presence of the sulfonamide group further enhances the molecule's potential bioactivity by providing a site for hydrogen bonding and other interactions with biological receptors.

In recent years, there has been a growing interest in the development of benzoxazepine derivatives as potential drugs. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific substitution pattern in N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide, particularly the 3,3-dimethyl and 5-(2-methylpropyl) groups, is thought to contribute to its unique pharmacological profile. These substituents may influence the molecule's solubility, metabolic stability, and binding affinity to biological targets.

The sulfonamide group in N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzenesulfonamide is another critical feature that contributes to its potential therapeutic applications. Sulfonamides are well-known for their broad spectrum of biological activities and have been used in the development of antibiotics, diuretics, and anti-inflammatory drugs. The sulfonamide moiety can form hydrogen bonds with biological targets, making it an effective tool for drug design. Additionally, the sulfonamide group can be modified to enhance specific pharmacological properties, such as receptor binding affinity or metabolic stability.

Recent studies have explored the pharmacological effects of various benzoxazepine derivatives on central nervous system (CNS) disorders. These studies have shown that certain benzoxazepines can modulate neurotransmitter systems involved in pain perception, anxiety, and cognition. N-3,3-dimethyl-